Cas no 1261723-52-7 (3-Bromomethyl-2-chloro-3'-(trifluoromethoxy)biphenyl)

• Product Name: 3-Bromomethyl-2-chloro-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261723-52-7
• MF: C₁₄H₉BrClF₃O
• MW: 365.572872877121
• CID: 4996987
• Update Time: 2025-10-29

3-Bromomethyl-2-chloro-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-2-chloro-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H9BrClF3O/c15-8-10-4-2-6-12(13(10)16)9-3-1-5-11(7-9)20-14(17,18)19/h1-7H,8H2
• InChI Key： XKFXJWMPBYRSEC-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1Cl)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 5.9
• Topological Polar Surface Area: 9.2

Additional information on 3-Bromomethyl-2-chloro-3'-(trifluoromethoxy)biphenyl

3-Bromomethyl-2-chloro-3'-(trifluoromethoxy)biphenyl: A Comprehensive Overview

3-Bromomethyl-2-chloro-3'-(trifluoromethoxy)biphenyl, also known by its CAS number 1261723-52-7, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its biphenyl framework, which consists of two benzene rings connected by a single bond. The substituents on the rings—specifically, the bromomethyl group, chlorine atom, and trifluoromethoxy group—contribute to its distinctive chemical properties and potential applications.

The biphenyl system in 3-Bromomethyl-2-chloro-3'-(trifluoromethoxy)biphenyl is a key structural feature that influences its reactivity and stability. Biphenyl compounds are known for their aromaticity, which provides a degree of chemical inertness. However, the presence of electron-withdrawing groups like the trifluoromethoxy group and electron-donating groups like the bromomethyl group introduces interesting electronic effects. These effects can modulate the compound's reactivity in various chemical reactions, making it a valuable substrate in organic synthesis.

Recent studies have highlighted the potential of 3-Bromomethyl-2-chloro-3'-(trifluoromethoxy)biphenyl in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing functional polymers and low-dimensional materials. The trifluoromethoxy group, being highly electronegative, imparts unique electronic properties to the molecule, which can be exploited in designing materials with tailored functionalities.

In terms of synthesis, 3-Bromomethyl-2-chloro-3'-(trifluoromethoxy)biphenyl can be prepared through a variety of methods, including coupling reactions and substitution reactions. One common approach involves the Ullmann coupling reaction, which facilitates the formation of carbon-carbon bonds between aryl halides. The presence of directing groups on the biphenyl rings plays a crucial role in determining the regioselectivity of these reactions.

The chemical stability of 3-Bromomethyl-2-chloro-3'-(trifluoromethoxy)biphenyl makes it suitable for use in harsh chemical environments. Its resistance to oxidation and hydrolysis under certain conditions has been demonstrated in recent experiments, further underscoring its versatility as a chemical reagent.

Beyond its role in materials science, 3-Bromomethyl-2-chloro-3'-(trifluoromethoxy)biphenyl has also been investigated for its potential applications in drug discovery. The compound's ability to act as a chiral auxiliary or a scaffold for bioactive molecules has been explored in several studies. Its unique electronic properties make it an attractive candidate for designing molecules with specific pharmacological activities.

In conclusion, 3-Bromomethyl-2-chloro-3'-(trifluoromethoxy)biphenyl, with its CAS number 1261723-52-7, represents a fascinating compound with diverse applications across multiple disciplines. Its structural features and chemical properties continue to inspire innovative research, positioning it as an important molecule in contemporary organic chemistry.